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Compound of Interest

Compound Name: Sulfuryl chloride fluoride

Cat. No.: B080308 Get Quote

For laboratory professionals, ensuring a safe environment is paramount, especially when

working with reactive chemicals like sulfuryl chloride fluoride. This guide provides essential,

immediate safety and logistical information, including operational and disposal plans, to support

your critical research in drug development and other scientific endeavors.

Personal Protective Equipment (PPE): Your First
Line of Defense
When handling sulfuryl chloride fluoride, a comprehensive PPE strategy is non-negotiable to

prevent exposure.[1] This includes chemical-resistant gloves, safety goggles, a face shield, and

protective clothing.[1] In areas with potential vapor exposure, a full-face respirator with an acid

gas cartridge is essential.[1]

Table 1: Personal Protective Equipment for Sulfuryl Chloride Fluoride
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Body Part Recommended Protection
Standards and
Specifications

Eyes/Face

Tightly fitting safety goggles

with side-shields or a face

shield in combination with

breathing protection.[2][3][4]

Conforming to EN 166 (EU) or

NIOSH (US) approved eye

protection.[2][3][5]

Skin

Chemical-resistant and

impervious clothing. Fire/flame

resistant clothing is also

recommended.[2][3] Wear

appropriate protective gloves.

[5]

The selected protective gloves

must satisfy the specifications

of EU Directive 89/686/EEC

and the standard EN 374

derived from it.[2]

Respiratory

A full-face respirator should be

used if exposure limits are

exceeded or irritation is

experienced.[2][3] For

emergencies or unknown

concentrations, a self-

contained breathing apparatus

(SCBA) is necessary.[6]

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149

must be followed.[5]

Operational Plan: From Receipt to Disposal
A meticulous, step-by-step approach is crucial for the safe handling of sulfuryl chloride
fluoride throughout its lifecycle in the laboratory.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the container in a cool, dry, and well-ventilated area, away from incompatible materials

such as water, bases, alcohols, and amines.[1]

The storage area should be designated for corrosive materials and ideally allow for deep

freeze (below -20°C) storage.[5]
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Ensure containers are tightly closed and clearly labeled.[1][2]

2. Handling and Use:

All work with sulfuryl chloride fluoride must be conducted in a well-ventilated area,

preferably within a chemical fume hood.[2][5]

Ensure an eyewash station and safety shower are readily accessible in the immediate work

area.[5][7]

Avoid contact with skin and eyes and do not breathe the vapor.[5]

Use non-sparking tools to prevent ignition sources.[2]

3. Disposal of Waste:

All waste materials, including empty containers and contaminated absorbents, must be

disposed of in accordance with local, state, and federal regulations.

Contaminated packaging can be triple-rinsed and offered for recycling or reconditioning.[2][8]

Alternatively, it can be punctured to render it unusable and disposed of in a sanitary landfill.

[2][8]

For the chemical itself, disposal may involve removal to a licensed chemical destruction plant

or controlled incineration with flue gas scrubbing.[8]

Emergency Procedures: Spill and Exposure
Response
Immediate and correct response to an emergency can significantly mitigate harm.

Spill Response Workflow

Spill Occurs Evacuate and Isolate Area
Ensure Adequate Ventilation

(Upwind of Spill)
Don Appropriate PPE

(Full-face respirator, chemical suit, gloves)
Contain Spill with Non-Combustible Absorbent

(e.g., dry sand, earth)
Collect Absorbed Material
(Use non-sparking tools)

Dispose of Waste in Sealed Containers
(Follow regulations)

Decontaminate Spill Area
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Caption: Workflow for responding to a sulfuryl chloride fluoride spill.

First Aid for Exposure

Exposure Route First Aid Measures

Inhalation

Move the victim to fresh air immediately.[2] If

breathing is difficult, administer oxygen.[2][5] If

the victim is not breathing, provide artificial

respiration, but avoid mouth-to-mouth

resuscitation.[2][5] Seek immediate medical

attention.[2][5]

Skin Contact

Immediately flush the skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes.[5] For

frostbite, thaw the affected area with lukewarm

water; do not rub the area.[7] Seek immediate

medical attention.[5]

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, occasionally lifting the

upper and lower eyelids.[5] For frostbite, seek

immediate medical attention if the tissue is

frozen.[9] If not frozen, continue flushing with

water.[9] Get medical aid immediately.[5]

Ingestion

Do NOT induce vomiting.[2][5] If the person is

conscious and alert, rinse their mouth with water

and have them drink 2-4 cupfuls of milk or

water.[5] Never give anything by mouth to an

unconscious person.[2][5] Seek immediate

medical attention.[2][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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